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Compound of Interest

Compound Name: Datelliptium chloride hydrochloride

Cat. No.: B3028082

For researchers, scientists, and drug development professionals handling Datelliptium
chloride hydrochloride, a potent DNA-intercalating agent with antitumor properties, ensuring
its proper disposal is a critical component of laboratory safety and environmental responsibility.
[L1[2][3][4][5] While a specific, comprehensive Safety Data Sheet (SDS) for Datelliptium
chloride hydrochloride (CAS No. 157000-76-5) is not publicly available through standard
searches, this guide provides essential, immediate safety and logistical information based on
the handling of similar hazardous research-grade compounds.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal protocol. The information presented here is intended as a
general guideline and may need to be adapted to comply with local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Datelliptium chloride hydrochloride is intended for research use only and is recognized for
its cytotoxic effects.[1][3] Therefore, stringent safety measures must be in place during handling
and prior to disposal.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory to prevent
exposure.
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Protective Equipment Specification Rationale

Gloves Chemical-resistant (e.g., nitrile)  Prevents skin contact.

] Safety glasses with side
Eye Protection ) Protects eyes from splashes.
shields or goggles

Lab Coat Standard laboratory coat Protects skin and clothing.

) ) Use in a certified chemical Avoids inhalation of any
Respiratory Protection
fume hood powders or aerosols.

Engineering Controls: All work with Datelliptium chloride hydrochloride, including the
preparation of solutions and the initial steps of waste consolidation, should be conducted in a
certified chemical fume hood to minimize inhalation risks.

Step-by-Step Disposal Procedure

The disposal of Datelliptium chloride hydrochloride and its contaminated materials must be
managed as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect unused or expired Datelliptium chloride hydrochloride powder,
contaminated PPE (gloves, weigh boats, etc.), and any other solid materials that have
come into contact with the compound in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: Solutions containing Datelliptium chloride hydrochloride should be
collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix
with other solvent waste streams unless explicitly permitted by your EHS department.

o Sharps: Needles, syringes, or any other sharps contaminated with Datelliptium chloride
hydrochloride must be disposed of in a designated sharps container for hazardous
chemical waste.

» Container Labeling: All waste containers must be accurately and clearly labeled with the
following information:
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o The words "Hazardous Waste"

o The full chemical name: "Datelliptium chloride hydrochloride"
o CAS Number: "157000-76-5"

o An estimate of the concentration and volume

o The date the waste was first added to the container

o The primary hazard(s) (e.g., "Toxic," "Potentially Mutagenic")

o Storage: Store sealed hazardous waste containers in a designated, secure satellite
accumulation area within the laboratory. This area should be away from general lab traffic
and incompatible materials.

o Waste Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. Do not dispose of Datelliptium chloride hydrochloride down the drain or
in regular trash.

Experimental Workflow for Disposal

The logical flow for the proper disposal of Datelliptium chloride hydrochloride is outlined
below.
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Disposal Workflow for Datelliptium Chloride Hydrochloride

Quantitative Data Summary

Due to the lack of a publicly available, comprehensive SDS, detailed quantitative data such as
specific toxicity values (LD50/LC50) or environmental fate information for Datelliptium
chloride hydrochloride are not readily available. The primary quantitative information
available from suppliers pertains to its physical and chemical properties.
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Property Value Source
CAS Number 157000-76-5 [1103114]
Molecular Formula C23H29CI2N30 [3][4]
Molecular Weight 434.4 g/mol [31[4]
Storage (Long-term) -20°C [4]
Storage (Short-term) 0°C [4]
Solubility DMSO [4]

Signaling Pathways and Experimental Protocols

Datelliptium chloride hydrochloride is described as a DNA-intercalating agent, suggesting its
mechanism of action involves inserting itself between the base pairs of DNA. This can interfere
with DNA replication and transcription, leading to cell cycle arrest and apoptosis, which
underlies its antitumor activity.[1][2]
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Proposed Mechanism of Action for Datelliptium

Given that this document focuses on disposal, detailed experimental protocols for the use of
Datelliptium chloride hydrochloride are beyond its scope. Researchers should consult
relevant scientific literature for protocols related to their specific in vitro or in vivo studies,
always integrating the safety and disposal procedures outlined above.

By adhering to these general guidelines and, most importantly, the specific protocols of your
institution's EHS department, you can ensure the safe handling and responsible disposal of
Datelliptium chloride hydrochloride, fostering a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Datelliptium Chloride
Hydrochloride: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028082#datelliptium-chloride-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/datelliptium-chloride-hydrochloride.html
https://www.medkoo.com/products/34055
http://file.medchemexpress.com/batch_PDF/HY-U00337A/Datelliptium-chloride-hydrochloride-DataSheet-MedChemExpress.pdf
https://aobious.com/aobious/nuclear-receptor-ligands/43300-datelliptium-chloride-hydrochloride.html
https://cymitquimica.com/products/TM-T7747/datelliptium-chloride-hydrochloride/
https://www.benchchem.com/product/b3028082#datelliptium-chloride-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3028082#datelliptium-chloride-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3028082#datelliptium-chloride-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3028082#datelliptium-chloride-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

